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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351

A Technical Guide to the Solubility of Acid
Yellow 61

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Yellow 61 (C.I. 18968), a single azo acid dye. The information presented herein is intended to
support research, development, and quality control activities where this dye is utilized.

Introduction to Acid Yellow 61

Acid Yellow 61 is a synthetic dye belonging to the acid dye class, characterized by its water-
soluble nature and its application in dyeing protein fibers such as wool and silk, as well as
polyamides.[1] It presents as a yellow powder.[2][3][4] Chemically, it is the sodium salt of a
sulfonated organic acid, with the molecular formula C24H20Cl2NsNaOeS2.[2][5] Understanding
its solubility is critical for its application in dyeing processes, formulation development, and for
assessing its environmental and biological interactions.

Solubility Profile

The solubility of a dye is a fundamental property that influences its application performance,
including the uniformity and intensity of coloration.[6]
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Aqueous Solubility

Acid Yellow 61 is soluble in water.[2][3][4] The agueous solution of Acid Yellow 61 is

greenish-yellow. The addition of hydrochloric acid or sodium hydroxide changes the solution to
a tender yellow; the latter also causes slight turbidity.[2][3][4] In concentrated sulfuric acid, the
dye is dark yellow, and upon dilution, it forms a precipitate while the color remains unchanged.

[21(31[4]

Organic Solvent Solubility

Specific quantitative solubility data for Acid Yellow 61 in various organic solvents is not readily
available in published literature. However, for acid dyes in general, it is known that organic
solvents miscible with water can be employed to enhance solubility.[6] The selection of an
appropriate organic co-solvent is dependent on the specific application and process
requirements.

Factors Influencing Solubility

Several factors can impact the solubility of acid dyes like Acid Yellow 61:
» Temperature: Generally, the solubility of acid dyes increases with higher temperatures.[6]

e pH: Changes in the pH of the solution can alter the charge state of the dye molecules,
thereby affecting their solubility.[6]

e Molecular Structure: Dyes with higher molecular weights and fewer sulfonic acid groups tend
to have lower solubility.[7]

o Additives: The presence of electrolytes, such as sodium chloride, can decrease the solubility
of water-soluble dyes due to the common ion effect.[7] Conversely, co-solvents like alcohols
or urea can improve solubility by forming hydrogen bonds with the dye molecules and
preventing their agglomeration.[7]

Quantitative Solubility Data

The following table summarizes the known quantitative solubility data for Acid Yellow 61.
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Solvent Temperature (°C) Solubility (g/L) Reference
Water 90 35 [21[3114]
Organic Solvents - Data not available

Experimental Protocols for Solubility Determination

The following are generalized protocols for determining the solubility of acid dyes. These can
be adapted for Acid Yellow 61.

Gravimetric Method for Insoluble Content

This method is used to determine the amount of insoluble matter in a dye sample.

Principle: A known mass of the dye is dissolved in a specified solvent. The solution is then
filtered to separate any insoluble components, which are subsequently dried and weighed.

Apparatus:

Analytical balance

Beakers

Volumetric flasks

Stirring apparatus (e.g., magnetic stirrer)

Filtration apparatus (e.g., filter paper, vacuum filter)

Drying oven
Procedure:
o Accurately weigh a specific amount of the Acid Yellow 61 dye sample.

o Transfer the sample to a beaker and add a measured volume of the chosen solvent (e.g.,
deionized water).
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 Stir the mixture for a defined period and at a controlled temperature to ensure maximum
dissolution.

« Filter the solution through a pre-weighed filter paper or another suitable filtration medium to
collect any insoluble material.[8]

» Wash the collected solid on the filter with a small amount of the solvent to remove any
residual soluble dye.

o Dry the filter paper with the insoluble matter in a drying oven at a specified temperature until
a constant weight is achieved.[8]

o Calculate the mass of the insoluble matter by subtracting the initial weight of the filter paper.

e The solubility can be determined from the amount of dye that dissolved in the known volume
of solvent.

Tiered Approach for Solvent Screening

This protocol provides a systematic way to test the solubility of a chemical in different solvents.
Procedure:

o Tier 1 (Aqueous Medium): Attempt to dissolve a known high concentration of the test
chemical (e.g., 20 mg/mL) in the primary solvent, typically cell culture media or deionized
water.[9] Use a sequence of mechanical mixing techniques, such as vortexing and
sonication.[9]

e Solubility Assessment: Visually inspect the solution for clarity. A clear solution with no visible
particles or cloudiness indicates that the chemical is soluble at that concentration.[9]

o Concentration Adjustment: If the chemical is not soluble, decrease the concentration by a
factor of 10 (e.g., to 2 mg/mL) by adding more solvent and repeat the mechanical mixing
procedures.[9]

» Tier 2 (Organic Solvents): If the chemical remains insoluble in the aqueous medium, repeat
the procedure with alternative solvents in order of preference, such as Dimethyl Sulfoxide
(DMSO) and then ethanol.[9]
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Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
factors that influence it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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